A-331440 dihydrochloride
A-331440 dihydrochloride
A331440(cas 392338-13-5) is an L-histidine and histamine H3 receptor modulator.
Brand Name:
Vulcanchem
CAS No.:
392338-13-5
VCID:
VC0001551
InChI:
InChI=1S/C22H27N3O/c1-24(2)21-12-14-25(17-21)13-3-15-26-22-10-8-20(9-11-22)19-6-4-18(16-23)5-7-19/h4-11,21H,3,12-15,17H2,1-2H3/t21-/m1/s1
SMILES:
CN(C)C1CCN(C1)CCCOC2=CC=C(C=C2)C3=CC=C(C=C3)C#N
Molecular Formula:
C22H27N3O
Molecular Weight:
349.5 g/mol
A-331440 dihydrochloride
CAS No.: 392338-13-5
Inhibitors
Cat. No.: VC0001551
Molecular Formula: C22H27N3O
Molecular Weight: 349.5 g/mol
Purity: > 98%
* For research use only. Not for human or veterinary use.
| Description | A331440(cas 392338-13-5) is an L-histidine and histamine H3 receptor modulator. |
|---|---|
| CAS No. | 392338-13-5 |
| Molecular Formula | C22H27N3O |
| Molecular Weight | 349.5 g/mol |
| IUPAC Name | 4-[4-[3-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]propoxy]phenyl]benzonitrile |
| Standard InChI | InChI=1S/C22H27N3O/c1-24(2)21-12-14-25(17-21)13-3-15-26-22-10-8-20(9-11-22)19-6-4-18(16-23)5-7-19/h4-11,21H,3,12-15,17H2,1-2H3/t21-/m1/s1 |
| Standard InChI Key | FXIPXWLVYIHFEP-OAQYLSRUSA-N |
| Isomeric SMILES | CN(C)[C@@H]1CCN(C1)CCCOC2=CC=C(C=C2)C3=CC=C(C=C3)C#N |
| SMILES | CN(C)C1CCN(C1)CCCOC2=CC=C(C=C2)C3=CC=C(C=C3)C#N |
| Canonical SMILES | CN(C)C1CCN(C1)CCCOC2=CC=C(C=C2)C3=CC=C(C=C3)C#N |
| Appearance | Solid powder |
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